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Compound of Interest

Compound Name: Leukotriene B4-d4

Cat. No.: B043934

Essential Safety and Handling Guide for
Leukotriene B4-d4

This guide provides crucial safety and logistical information for the proper handling and
disposal of Leukotriene B4-d4 in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data

Leukotriene B4-d4 is a deuterated form of Leukotriene B4, an inflammatory mediator.[1][2]
While a specific Safety Data Sheet (SDS) for Leukotriene B4-d4 is not readily available, data
for the closely related compound 12-epi Leukotriene B4-d4, often supplied in acetonitrile,
indicates several hazards.[3] The primary hazards are associated with the solvent, typically
acetonitrile, which is a highly flammable liquid and is harmful if swallowed, in contact with skin,
or inhaled.[3] It also causes serious eye irritation.[3]

Quantitative Data Summary:
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Property Value Source
Chemical Formula C20H28D404 [1]
Molecular Weight 340.5 g/mol [1][4]
Formulation A solution in acetonitrile [1]
Solubility (PBS, pH 7.2) 1 mg/ml [1]
Hazard Statements H225, 1302, H3lz, F3LS, [3]
H332
Signal Word Danger [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The
following PPE should be worn at all times when handling Leukotriene B4-d4:

o Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are
required.[5] A face shield should be worn over safety glasses when there is a risk of
splashing.[5][6]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[7][8]
Gloves should be inspected before each use and changed immediately upon contamination.

[5]

» Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[5] For larger
quantities or when there is a significant risk of splashing, a chemical-resistant apron or
coveralls should be used.[7]

» Respiratory Protection: All work with Leukotriene B4-d4 should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[8] If a fume hood is not available or if
there is a risk of aerosol generation, a respirator may be required.[7][8]

Operational Plan: Step-by-Step Handling
Procedures
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e Preparation:
o Ensure a chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials, including PPE, spill cleanup supplies, and waste
containers.

o Verify that a safety shower and eyewash station are accessible.[9]
e Handling:

o Leukotriene B4-d4 is typically supplied in a solvent such as acetonitrile.[1] Keep the
container tightly closed when not in use.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][9] No smoking.

[31[9]
o Use only non-sparking tools.[9]
o Take precautionary measures against static discharge.[3][9]
o Avoid contact with skin, eyes, and clothing.[10]
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
o Use only in a well-ventilated area, preferably a chemical fume hood.[3]
¢ In Case of Exposure:
o If Swallowed: Call a poison center or doctor immediately.[3] Do NOT induce vomiting.[10]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[3]

o If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If
not breathing, give artificial respiration.[10]
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o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[11] If eye irritation persists, get medical
advice/attention.[3]

Disposal Plan: Waste Management

Proper disposal of Leukotriene B4-d4 and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation:

o All materials contaminated with Leukotriene B4-d4, including pipette tips, gloves, and
empty vials, should be considered hazardous waste.

o Segregate chemical waste from other laboratory waste streams.[12]
» Waste Collection:

o Collect liquid waste containing Leukotriene B4-d4 in a designated, properly labeled, and
sealed hazardous waste container.

o Collect solid waste, such as contaminated gloves and wipes, in a separate, clearly labeled
hazardous waste container.[12]

e Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name.

o Store waste containers in a designated, well-ventilated, and secure area away from
ignition sources.

» Final Disposal:

o Dispose of hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[12]

o Do not pour Leukotriene B4-d4 solutions down the drain.[10][11]
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Caption: Workflow for the safe handling and disposal of Leukotriene B4-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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